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Compound of Interest

Compound Name: Iron(ii)chloride hexahydrate

Cat. No.: B579629 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Iron(II) chloride hexahydrate, offering procedural, step-by-step

guidance to foster a culture of safety and build deep trust in your operational protocols.

Personal Protective Equipment (PPE)
When handling Iron(II) chloride hexahydrate, a thorough risk assessment should be conducted

to determine the appropriate level of personal protective equipment. The following table

summarizes the recommended PPE based on safety data sheets.
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side

protection, compliant with

EN166 (EU) or OSHA 29 CFR

1910.133 (US). A face shield

may be necessary for larger

quantities.

Protects against dust particles

and splashes, which can

cause serious eye damage.[1]

[2]

Hand Protection

Chemically resistant gloves,

such as nitrile or neoprene,

tested according to EN 374.

Breakthrough time should be

considered for prolonged

contact.

Prevents skin contact, which

can cause skin irritation.[1][2]

Body Protection

A lab coat or chemical-

resistant apron should be

worn. For significant exposure

risk, a chemical-resistant suit

may be required.

Protects skin from accidental

spills and contamination of

personal clothing.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated and

exposure limits may be

exceeded.[2]

Minimizes the inhalation of

dust particles, which can cause

respiratory tract irritation.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle Iron(II) chloride hexahydrate in a well-ventilated area, preferably in a

chemical fume hood, to minimize dust inhalation.[2][3]

Hygroscopic Nature: This compound is hygroscopic, meaning it absorbs moisture from the

air.[1] Store in a tightly sealed container in a dry, cool, and well-ventilated place.[2]
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Incompatible Materials: Keep away from strong bases and oxidizing agents.[2]

General Hygiene: Avoid eating, drinking, or smoking in the work area. Wash hands

thoroughly after handling.[1][4]

Spill Management:

In the event of a spill, follow these steps:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and entering drains.

Clean-up: Carefully sweep or scoop up the solid material, avoiding dust generation.[1] Place

the collected material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area with a suitable absorbent material and then wipe it

down.

Disposal:

Dispose of Iron(II) chloride hexahydrate and any contaminated materials in accordance with

local, state, and federal regulations.[2][4] Do not dispose of it down the drain.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. If skin irritation persists,

seek medical attention.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms occur.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[2][5]

Experimental Workflow for Handling Iron(II) Chloride
Hexahydrate
The following diagram illustrates the standard workflow for safely handling Iron(II) chloride

hexahydrate in a laboratory setting.
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Workflow for Handling Iron(II) Chloride Hexahydrate
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Caption: This diagram outlines the key steps for the safe handling of Iron(II) chloride

hexahydrate, from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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